4-hydroxy-5-(4-methylbenzoyl)-6-thien-2-yl-4-(trifluoromethyl)tetrahydropyrimidin-2(1H)-one
CAS No.:
Cat. No.: VC15607575
Molecular Formula: C17H15F3N2O3S
Molecular Weight: 384.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C17H15F3N2O3S |
|---|---|
| Molecular Weight | 384.4 g/mol |
| IUPAC Name | 4-hydroxy-5-(4-methylbenzoyl)-6-thiophen-2-yl-4-(trifluoromethyl)-1,3-diazinan-2-one |
| Standard InChI | InChI=1S/C17H15F3N2O3S/c1-9-4-6-10(7-5-9)14(23)12-13(11-3-2-8-26-11)21-15(24)22-16(12,25)17(18,19)20/h2-8,12-13,25H,1H3,(H2,21,22,24) |
| Standard InChI Key | UCMYEYOMPOHFNP-UHFFFAOYSA-N |
| Canonical SMILES | CC1=CC=C(C=C1)C(=O)C2C(NC(=O)NC2(C(F)(F)F)O)C3=CC=CS3 |
Introduction
4-Hydroxy-5-(4-methylbenzoyl)-6-thien-2-yl-4-(trifluoromethyl)tetrahydropyrimidin-2(1H)-one is a complex organic compound belonging to the class of tetrahydropyrimidinones. It features a multifaceted structure with a hydroxyl group, a trifluoromethyl group, and a thienyl moiety, suggesting potential reactivity and biological activity. This compound is of interest in medicinal chemistry and drug development due to its diverse functional groups.
Synthesis
The synthesis of 4-hydroxy-5-(4-methylbenzoyl)-6-thien-2-yl-4-(trifluoromethyl)tetrahydropyrimidin-2(1H)-one typically involves multi-step organic synthesis techniques. Each step requires careful optimization of reaction conditions to ensure high yield and purity.
-
Starting Materials: The synthesis may begin with commercially available thienyl derivatives and trifluoromethylated precursors.
-
Reaction Conditions: Conditions such as temperature, solvent choice, and catalysts must be optimized for each step.
-
Purification Methods: Techniques like recrystallization or chromatography are used to purify the final product.
Biological Activity and Potential Applications
Given its complex structure, 4-hydroxy-5-(4-methylbenzoyl)-6-thien-2-yl-4-(trifluoromethyl)tetrahydropyrimidin-2(1H)-one may exhibit a range of biological activities, including antimicrobial, anticancer, or anti-inflammatory effects. Interaction studies with biological systems are crucial for understanding its therapeutic potential and safety profile.
| Compound | Structural Features | Biological Activity |
|---|---|---|
| 4-Hydroxy-5-(4-methylbenzoyl)-6-thien-2-yl-4-(trifluoromethyl)tetrahydropyrimidin-2(1H)-one | Trifluoromethyl, Thienyl, Hydroxyl | Potential for various biological activities |
| 4-Hydroxy-5-(3-nitrophenyl)-6-thien-2-yl-tetrahydropyrimidinone | Nitro Group | Antimicrobial |
| 5-Methylthiazole Derivatives | Thiazole Ring | Anticancer |
Future Research Directions
Future studies should focus on:
-
In Vitro and In Vivo Testing: To assess the compound's efficacy and safety in biological systems.
-
Structure-Activity Relationship (SAR) Studies: To understand how modifications to the compound's structure affect its biological activity.
-
Pharmacokinetic and Pharmacodynamic Analysis: To evaluate the compound's absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties.
These investigations will provide valuable insights into the therapeutic potential of 4-hydroxy-5-(4-methylbenzoyl)-6-thien-2-yl-4-(trifluoromethyl)tetrahydropyrimidin-2(1H)-one and its potential applications in drug development.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume